Cas no 103602-80-8 (3H-Benzo[6,7]cyclohepta[1,2-c]pyridazin-3-one,9-amino-2,4,4a,5,6,7-hexahydro-)

• Product Name: 3H-Benzo[6,7]cyclohepta[1,2-c]pyridazin-3-one,9-amino-2,4,4a,5,6,7-hexahydro-
• CAS No: 103602-80-8
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 207774
• PubChem ID: 219044
• Update Time: 2025-04-19

3H-Benzo[6,7]cyclohepta[1,2-c]pyridazin-3-one,9-amino-2,4,4a,5,6,7-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Benzo[6,7]cyclohepta[1,2-c]pyridazin-3-one,9-amino-2,4,4a,5,6,7-hexahydro-
• 9-amino-2,4,4a,5,6,7-hexahydrobenzo[1,2]cyclohepta[4,6-d]pyridazin-3-one
• BBR-1513
• BRN 6516027
• CHEMBL40526
• 103602-80-8
• 9-Amino-4a,5,6,7-tetrahydro-4H-benzo[6,7]cyclohepta[1,2-c]pyridazin-3-ol
• DTXSID00908496
• BBR 1513
• dl-9-Amino-2,4,4a,5,6,7-hexahydro-3H-benzo(6,7)cyclohepten(1,2-c)pyridazin-3-one
• 3H-Benzo(6,7)cyclohepta(1,2-c)pyridazin-3-one, 2,4,4a,5,6,7-hexahydro-9-amino-, (+-)-

• Inchi： 1S/C13H15N3O/c14-10-4-5-11-8(6-10)2-1-3-9-7-12(17)15-16-13(9)11/h4-6,9H,1-3,7,14H2,(H,15,17)
• InChI Key： FRTZAGJSMHUZSR-UHFFFAOYSA-N
• SMILES： O=C1CC2C(C3C=CC(=CC=3CCC2)N)=NN1

Computed Properties

• Exact Mass: 229.12165
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48